Cas no 6982-67-8 (2-Propen-1-aminium, N,N,2-trimethyl-N-2-propenyl-, bromide)

2-Propen-1-aminium, N,N,2-trimethyl-N-2-propenyl-, bromide structure
6982-67-8 structure
Product Name:2-Propen-1-aminium, N,N,2-trimethyl-N-2-propenyl-, bromide
CAS No:6982-67-8
MF:C9H18BrN
MW:220.149921894073
CID:391269
PubChem ID:71374351
Update Time:2025-04-19

2-Propen-1-aminium, N,N,2-trimethyl-N-2-propenyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-aminium, N,N,2-trimethyl-N-2-propenyl-, bromide
    • dimethyl-(2-methylprop-2-enyl)-prop-2-enylazanium,bromide
    • DTXSID30797138
    • 6982-67-8
    • N,N,2-Trimethyl-N-(prop-2-en-1-yl)prop-2-en-1-aminium bromide
    • Inchi: 1S/C9H18N.BrH/c1-6-7-10(4,5)8-9(2)3;/h6H,1-2,7-8H2,3-5H3;1H/q+1;/p-1
    • InChI Key: FUFHVQIHCOABQA-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(C)(CC=C)CC(=C)C

Computed Properties

  • Exact Mass: 200.9214
  • Monoisotopic Mass: 219.06226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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